Cas no 2172543-98-3 (1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172543-98-3
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5568405
• PubChem ID: 165597145
• Update Time: 2025-10-29

1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172543-98-3
• EN300-1596010
• 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C8H16N4O/c1-3-12-8(4-5-13-2)7(6-9)10-11-12/h3-6,9H2,1-2H3
• InChI Key： IUKJTDQGRCSXHN-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CN)N=NN1CC

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66Ų

Additional information on 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

Research Brief on 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172543-98-3): Recent Advances and Applications

The compound 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172543-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine as a key intermediate in the synthesis of novel triazole-based compounds. The presence of both the ethyl and methoxyethyl substituents on the triazole ring enhances its stability and bioavailability, making it a promising scaffold for further derivatization. Researchers have successfully employed click chemistry approaches to functionalize this compound, yielding derivatives with improved pharmacokinetic properties.

In pharmacological investigations, this compound has demonstrated notable activity as a modulator of various biological targets. Preliminary in vitro studies suggest its potential as a lead compound for the development of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. The molecule's structural similarity to known neurotransmitter analogs has prompted investigations into its interactions with GABA receptors and monoamine transporters.

The synthesis of 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has been optimized in recent protocols, with reports of improved yields (up to 85%) through copper-catalyzed azide-alkyne cycloaddition reactions. These methodological advances have facilitated the production of gram-scale quantities necessary for comprehensive biological evaluation. Structural characterization by NMR and mass spectrometry has confirmed the high purity of synthesized batches, addressing previous concerns about byproduct formation.

Emerging applications of this compound extend beyond traditional drug development. Recent patent filings indicate its incorporation into diagnostic probes for molecular imaging, particularly in positron emission tomography (PET) tracers. The triazole moiety serves as an effective chelation site for radiometals, while the methanamine group allows for facile conjugation to targeting vectors. This dual functionality positions the molecule as a valuable tool in theranostic applications.

Ongoing research is exploring structure-activity relationships (SAR) of 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine derivatives. Computational modeling studies have provided insights into the molecular interactions responsible for its biological effects, guiding the design of second-generation analogs with enhanced selectivity. These efforts are supported by collaborative initiatives between academic institutions and pharmaceutical companies, reflecting the compound's growing importance in translational research.

While preclinical results are promising, challenges remain in the development pathway. Metabolic stability studies have identified potential sites of oxidative metabolism that may require structural modification. Current research is addressing these limitations through systematic medicinal chemistry optimization, with several candidate molecules progressing toward IND-enabling studies. The compound's patent landscape is also evolving, with multiple organizations claiming novel applications and formulations.

In conclusion, 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a versatile chemical entity with broad potential in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable scaffold for continued investigation. Future research directions will likely focus on expanding its therapeutic applications and addressing current pharmacological limitations through rational drug design approaches.